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Compound of Interest

Compound Name:
2-Methyl-1H-indole-4-carboxylic

acid hemioxalate

Cat. No.: B11783104

Get Quote

The indole nucleus represents a cornerstone in medicinal chemistry, recognized as a

"privileged scaffold" due to its presence in a vast array of natural products and synthetic

pharmaceuticals.[1][2] Its unique heterocyclic structure allows it to interact with a multitude of

biological targets, leading to a wide spectrum of therapeutic activities. Indole derivatives have

demonstrated significant efficacy as anticancer, anti-inflammatory, antimicrobial, and antiviral

agents.[1][3] Within this versatile class, 2-Methyl-1H-indole-4-carboxylic acid stands out as a

key building block for the synthesis of novel therapeutic agents.[4][5]

This guide provides a comprehensive overview of 2-Methyl-1H-indole-4-carboxylic acid and its

salts, focusing on its synthesis, characterization, and profound implications in drug discovery.

The formation of salts is a critical strategy in pharmaceutical development to enhance

properties such as solubility, stability, and bioavailability, which are often challenging for parent

carboxylic acid compounds.[6]

Physicochemical Properties and Synthesis
2-Methyl-1H-indole-4-carboxylic acid is a solid, off-white to yellowish crystalline compound.[7]

[8] Its fundamental properties are summarized below.
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Data Presentation: Physicochemical Properties
Property Value Source

Molecular Formula C₁₀H₉NO₂ [7]

Molecular Weight 175.18 g/mol [7][9]

CAS Number 34058-50-9 [7][10]

Appearance Solid [7]

Purity Typically ≥ 95-98% [5][7]

Synthesis of the Core Scaffold
The synthesis of substituted indoles is a well-established field in organic chemistry. Modern

methods often employ palladium-catalyzed intramolecular cyclization, which offers high yields

and regioselectivity.[2] A general and efficient approach for creating 2-methyl-1H-indole-

carboxylate derivatives involves the microwave-assisted cyclization of N-aryl enamines, which

can be subsequently hydrolyzed to the target carboxylic acid.[2][11]

The logical workflow for synthesis is outlined below.
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Caption: General workflow for the synthesis of 2-Methyl-1H-indole-4-carboxylic acid.

Formation of Salts
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The conversion of the carboxylic acid to a salt is a fundamental step to improve its

pharmaceutical properties. The process involves a straightforward acid-base reaction with a

pharmaceutically acceptable base (e.g., sodium hydroxide, potassium hydroxide, calcium

hydroxide, or various amines) in a suitable solvent. The choice of the counter-ion is critical as it

directly influences the salt's solubility, dissolution rate, hygroscopicity, and stability.

Characterization and Structural Analysis
The unambiguous identification and characterization of 2-Methyl-1H-indole-4-carboxylic acid

and its salts are crucial for regulatory approval and ensuring product quality. A combination of

spectroscopic and crystallographic techniques is employed.

Spectroscopic Characterization
Spectroscopic methods provide detailed information about the molecular structure. While a

complete public dataset for the specific target molecule is not readily available, data from

closely related isomers and derivatives allow for an accurate prediction of its spectral

characteristics.[2][12]

¹H NMR (Proton Nuclear Magnetic Resonance): Provides information on the number and

environment of hydrogen atoms. Key expected signals include a singlet for the methyl group

(CH₃) at the 2-position, distinct aromatic protons on the indole ring, and a broad singlet for

the carboxylic acid proton.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): Identifies the different carbon

environments in the molecule, including the characteristic signal for the carbonyl carbon of

the carboxylic acid.[2]

Infrared (IR) Spectroscopy: Detects the presence of key functional groups. Expected peaks

include a broad O-H stretch for the carboxylic acid, an N-H stretch from the indole ring, and a

strong C=O stretch from the carbonyl group.[12]

Mass Spectrometry (MS): Determines the molecular weight of the compound and provides

information about its fragmentation pattern, confirming the molecular formula.[2]

Data Presentation: Predicted Spectroscopic Data
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Technique Expected Key Signals/Peaks

¹H NMR

~2.5 ppm (s, 3H, -CH₃); 6.5-8.0 ppm (m, Ar-H);

~10-12 ppm (br s, 1H, -COOH); ~8.5 ppm (br s,

1H, -NH)

¹³C NMR
~14 ppm (-CH₃); 100-140 ppm (Ar-C); ~170

ppm (C=O)

IR (cm⁻¹)
~3300-3400 (N-H stretch); ~2500-3300 (broad

O-H stretch); ~1680-1710 (C=O stretch)

MS (ESI) [M+H]⁺ or [M-H]⁻ corresponding to C₁₀H₉NO₂

Crystallographic Analysis
Single-crystal X-ray diffraction is the gold standard for determining the precise three-

dimensional arrangement of atoms in a solid-state salt. This analysis reveals critical information

about bond lengths, bond angles, and intermolecular interactions, such as hydrogen bonding.

[13][14] The crystal structure of indole derivatives often reveals herringbone packing or sheet-

like structures held together by N-H···O and O-H···O hydrogen bonds, which dictate the

material's physical properties.[13][15]

Therapeutic Applications and Mechanisms of Action
The indole-4-carboxylic acid scaffold is a versatile precursor for designing molecules with a

wide range of therapeutic applications.[4][16] Its derivatives have shown promise in several key

areas of drug development.

Anti-inflammatory Activity: Indole derivatives can modulate key inflammatory pathways, such

as the NF-κB and COX-2 pathways.[1] Indomethacin, a well-known nonsteroidal anti-

inflammatory drug (NSAID), features an indole core.[1]

Anticancer Potential: Many indole-based compounds exhibit potent anticancer activity by

inhibiting tubulin polymerization, which disrupts microtubule formation and halts cell division

in cancer cells.[1]
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Antiviral Activity: The indole nucleus is a key component in several antiviral drugs. Notably,

derivatives of indole-2-carboxylic acid have been identified as potent inhibitors of the HIV-1

integrase enzyme, which is crucial for viral replication.[17][18] The carboxylic acid moiety

often plays a critical role by chelating with essential metal ions (e.g., Mg²⁺) in the enzyme's

active site.[17][18]

CNS Disorders: The structural similarity of the indole ring to neurotransmitters like serotonin

makes it a valuable scaffold for developing drugs targeting neurological disorders, such as

histamine H3 antagonists.[16]

Visualization: Targeting the NF-κB Inflammatory
Pathway
Many inflammatory diseases are driven by the over-activation of the NF-κB (nuclear factor

kappa-light-chain-enhancer of activated B cells) signaling pathway. Indole derivatives have

been shown to inhibit this pathway.

Caption: Inhibition of the NF-κB signaling pathway by indole derivatives.

Experimental Protocols: A Self-Validating System
Scientific integrity requires that protocols are robust and self-validating. Below are detailed

methodologies for synthesis and characterization.

Protocol 1: Microwave-Assisted Synthesis of Methyl 2-
Methyl-1H-indole-4-carboxylate
This protocol is adapted from established methods for similar indole derivatives.[2][11]

Rationale: Microwave-assisted synthesis provides rapid heating, leading to significantly

reduced reaction times and often improved yields compared to conventional heating methods.

[2] The use of a palladium catalyst facilitates the key C-H activation and C-C bond formation

required for indole ring closure.

Step-by-Step Methodology:
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Enamine Formation: In a round-bottom flask, combine methyl 3-aminobenzoate (1

equivalent) and methyl acetoacetate (1.1 equivalents). Add a catalytic amount of acetic acid

(e.g., 2-3 drops). Stir the mixture at room temperature for 12-16 hours. The progress can be

monitored by Thin Layer Chromatography (TLC).

Reaction Setup: To a specialized microwave reaction vial, add the crude enamine from Step

1 (0.2 mmol), Palladium(II) acetate (Pd(OAc)₂, 5 mol%), Copper(II) acetate (Cu(OAc)₂, 1.2

equivalents), and potassium carbonate (K₂CO₃, 2.5 equivalents).

Microwave Irradiation: Add 2 mL of anhydrous N,N-Dimethylformamide (DMF). Seal the vial

and place it in the microwave reactor. Irradiate the mixture at a constant temperature of 60-

80°C for 20-40 minutes.

Work-up: After cooling, dilute the reaction mixture with ethyl acetate and filter through a pad

of Celite to remove the catalysts and salts.

Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous

sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

Validation: Purify the crude product via flash column chromatography on silica gel. The

structure of the resulting methyl 2-methyl-1H-indole-4-carboxylate should be confirmed using

¹H NMR, ¹³C NMR, and mass spectrometry. The obtained spectra must match the expected

values for the target compound.

Protocol 2: Spectroscopic Confirmation via ¹H NMR
Rationale: ¹H NMR is a powerful, non-destructive technique that provides a "fingerprint" of the

molecule's structure. The chemical shift, integration, and multiplicity of each peak must align

with the proposed structure for validation.

Step-by-Step Methodology:

Sample Preparation: Dissolve 5-10 mg of the purified product from Protocol 1 in

approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean NMR

tube.

Data Acquisition: Acquire the ¹H NMR spectrum on a spectrometer (e.g., 300 or 500 MHz).
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Data Analysis & Validation:

Chemical Shift: Confirm the presence of a singlet around δ 2.5 ppm corresponding to the

C2-methyl group. Identify the signals for the aromatic protons in the δ 7.0-8.0 ppm region.

Verify the singlet for the methyl ester at ~δ 3.9 ppm and the indole N-H proton (if visible) at

δ > 8.0 ppm.

Integration: Ensure the relative area under each peak corresponds to the number of

protons (e.g., the methyl singlet integrates to 3H, the aromatic protons to 3H total, the

ester methyl to 3H).

Multiplicity: Analyze the splitting patterns of the aromatic protons to confirm their positions

and coupling with neighboring protons. A validated structure will have all three parameters

in complete agreement with theoretical predictions.

Conclusion
2-Methyl-1H-indole-4-carboxylic acid and its salts are compounds of significant interest to the

pharmaceutical industry. The indole core provides a versatile platform for interacting with a

wide array of biological targets, leading to potential therapies for inflammatory diseases,

cancer, and viral infections. The strategic synthesis of this scaffold, coupled with the

pharmaceutical advantages conferred by salt formation, makes it a valuable building block in

the design of next-generation drugs. The robust analytical methods outlined herein provide the

necessary framework for the reliable characterization and validation of these promising

molecules, ensuring scientific integrity from the bench to clinical development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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